Cas no 872976-04-0 (N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product name: N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872976-04-0
• MF: C₂₄H₃₁N₃O₅S
• MW: 473.585045099258
• CID: 5509931

N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-phenylethyl)-N2-[[tetrahydro-3-[(2,4,6-trimethylphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C24H31N3O5S/c1-17-14-18(2)22(19(3)15-17)33(30,31)27-12-7-13-32-21(27)16-26-24(29)23(28)25-11-10-20-8-5-4-6-9-20/h4-6,8-9,14-15,21H,7,10-13,16H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： QXLQWFWVIUPOII-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=C(C)C=C(C)C=C2C)(=O)=O)CCCO1)=O

Additional information on N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Introduction to N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide and CAS No. 872976-04-0

N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 872976-04-0, has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical properties and potential applications in drug development.

The molecular framework of this compound comprises several key functional groups, including an amide moiety, a phenethyl group, and a 1,3-oxazinan ring substituted with a 2,4,6-trimethylbenzenesulfonyl group. These structural elements contribute to the compound's reactivity and make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1,3-oxazinan ring, in particular, has been extensively studied for its ability to enhance the bioavailability and metabolic stability of drug candidates. The presence of the 2,4,6-trimethylbenzenesulfonyl group further enhances the compound's pharmacological properties by providing additional binding sites for biological targets.

Current research in the field of pharmaceutical chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological systems in a synergistic manner. N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exemplifies this approach by integrating several pharmacophores into a single molecular entity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of an amide group and a phenethyl moiety suggests that it may exhibit both solubility and membrane permeability characteristics that are favorable for oral administration. Additionally, the 1,3-oxazinan ring provides a stable core structure that can be modified to target specific biological pathways.

Recent studies have demonstrated that compounds containing oxazinan rings exhibit significant promise in the treatment of various diseases. These studies have shown that oxazinan derivatives can interact with enzymes and receptors in ways that modulate inflammatory responses and cellular signaling pathways. The addition of a 2,4,6-trimethylbenzenesulfonyl group further enhances these interactions by increasing the compound's binding affinity to biological targets.

The synthesis of N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide involves multiple steps that require precise control over reaction conditions. The introduction of the 1,3-oxazinan ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to construct this ring system with high efficiency and yield.

Once synthesized, this compound can be subjected to various pharmacological assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to assess its potential therapeutic effects. The results of these studies will provide valuable insights into the compound's mechanism of action and its potential as a lead molecule for drug development.

The use of computational chemistry techniques has also played a crucial role in understanding the properties of N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level. These predictions can guide the design of analogs with improved pharmacological properties and reduced toxicity.

In conclusion, N'-(2-phenylethyl)-N-{3-(2,4,6-trimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872976-04-0) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique functional groups make it a promising candidate for further investigation in drug development. With continued research and development efforts focused on this compound and related derivatives, new therapeutic agents may be discovered that address unmet medical needs.